Cas no 93803-25-9 (Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt)

• Product Name: Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt
• CAS No: 93803-25-9
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 805264
• PubChem ID: 16205795
• Update Time: 2025-04-19

Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-formyl-1-(3-sulfopropyl)-, inner salt
• 2-formyl-1-(3-sulphonatopropyl)pyridinium
• 3-(2-formylpyridin-1-ium-1-yl)propane-1-sulfonate
• Pyridinium, 2-formyl-1-(3-sulfopropyl)-, inner salt
• NS00064193
• DTXSID001224059
• EINECS 298-295-6
• 2-FORMYL-1-(3-SULFONATOPROPYL)PYRIDINIUM
• 93803-25-9

• Inchi： 1S/C9H11NO4S/c11-8-9-4-1-2-5-10(9)6-3-7-15(12,13)14/h1-2,4-5,8H,3,6-7H2
• InChI Key： XNYJHHBIOBNSOL-UHFFFAOYSA-N
• SMILES： S(CCC[N+]1C=CC=CC=1C=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.5Ų